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Compound of Interest

Compound Name: 4-Bromo-4'-hydroxybiphenyl!

Cat. No.: B1266404

Essential Safety and Handling Guide for 4-Bromo-4'-
hydroxybiphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
4-Bromo-4'-hydroxybiphenyl (CAS No. 29558-77-8). Adherence to these procedures is
critical for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Bromo-4'-hydroxybiphenyl is classified as a hazardous chemical, causing skin and serious
eye irritation, and may cause respiratory irritation.[1][2][3][4] Therefore, stringent adherence to
PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles should provide a
complete seal around the eyes
and comply with OSHA's eye
Safety Goggles and/or Face and face protection regulations
Shield in 29 CFR 1910.133 or
European Standard EN166.[1]
[5] A face shield may be

Eyes/Face

necessary for splash hazards.

Nitrile or neoprene gloves are

recommended.[6] Gloves must
Hands Chemical-Resistant Gloves be inspected before use and

changed immediately upon

contamination.[7][8]

A flame-resistant lab coat or a
chemical-resistant apron

Body Laboratory Coat
should be worn to protect from

skin contact.[6]

) To be used if dust formation is
) NIOSH-approved Particulate ] o
Respiratory Resirat likely or ventilation is
espirator
P inadequate.[6]

Required for all laboratory
work.[6]

Footwear Closed-toe Shoes

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

» Always handle 4-Bromo-4'-hydroxybiphenyl in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation of dust.[1][5][6]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1][6]
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2. Donning PPE:

» Before entering the designated handling area, put on all required PPE as detailed in Table 1.
3. Handling the Compound:

» Avoid generating dust when handling the solid compound.[1][6]

o Carefully weigh and transfer the solid within the fume hood.

e If creating a solution, add the compound slowly to the solvent to prevent splashing.

o Keep all containers with 4-Bromo-4'-hydroxybiphenyl tightly sealed when not in use.[1][6]
4. Post-Handling:

o Decontaminate all surfaces within the fume hood that may have come into contact with the

compound.

» Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.
Gloves should be removed last.

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2][5]

Emergency and First-Aid Procedures

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]
Eye Contact )

Remove contact lenses if present and easy to

do.[1][2] Seek immediate medical attention.[1][5]

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing all
Skin Contact contaminated clothes and shoes.[1][5] If skin

irritation persists, get medical advice/attention.

[1](2]

Remove to fresh air.[1][5] If not breathing, give

artificial respiration.[1][5] If breathing is difficult,

Inhalation ) ] o
give oxygen. Get medical attention if symptoms
occur.[1][3]
Clean mouth with water and drink plenty of
) water afterwards.[1][3] Do NOT induce vomiting.
Ingestion

Call a physician or poison control center

immediately.

Spill and Disposal Plan

Spill Response:

o Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place itin a
suitable, closed container for disposal.[1]

o Large Spills: Evacuate the area and follow your institution's emergency procedures.
Waste Disposal:

» 4-Bromo-4'-hydroxybiphenyl is considered hazardous waste and must be disposed of
accordingly.[1]

o Collect waste in a dedicated, compatible, and properly labeled, sealable container.[9]
Halogenated organic waste should be segregated from non-halogenated waste.[9]
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e Do not empty into drains or dispose of in standard trash.[1][9]

o Consult your institution's Environmental Health and Safety (EHS) office and adhere to all

federal, state, and local regulations for chemical waste disposal.[1][2]

Physical and Chemical Properties

Table 3: Properties of 4-Bromo-4'-hydroxybiphenyl

Property

Value

CAS Number

29558-77-8[1][4]

Molecular Formula

C12H9Bro[2][4]

Molecular Weight 249.10 g/mol [4]

Appearance White to cream powder/crystal[2][10]
Melting Point 164-170 °C[10]

Solubility Insoluble in water[9]

Safe Handling Workflow
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Safe Handling Workflow for 4-Bromo-4'-hydroxybiphenyl

Preparation

Review SDS

Spill & Emergency Response

Evacuate if Necessary

RN

Identify Hazards

Use Spill Kit

Follow First-Aid

Don PPE

Proceed to Handling

Chemical|Handling

Use Chemical Fume Hood

Avoid Dust Generation

Keep Container Closed

/After Handling

Decontamination & Disposal

Clean Work Area Collect in Labeled Container

Wash Hands Thoroughly Contact EHS for Disposal

Click to download full resolution via product page

Caption: Logical workflow for safely handling 4-Bromo-4'-hydroxybiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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